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Compound of Interest

Compound Name: 1-Tetradecene

Cat. No.: B072687

This guide provides essential safety and logistical information for the proper disposal of 1-
Tetradecene, tailored for researchers, scientists, and drug development professionals.
Following these procedural steps is critical for ensuring laboratory safety and regulatory
compliance.

Immediate Safety and Handling Precautions

Before handling 1-Tetradecene for disposal, it is crucial to be aware of its primary hazards.
This substance may be fatal if swallowed and enters the airways (aspiration hazard) and can
cause skin dryness or cracking upon repeated exposure.[1] Always handle 1-Tetradecene in
accordance with good industrial hygiene and safety practices.[2]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses and a face shield. Equipment should be tested
and approved under appropriate government standards such as NIOSH (US) or EN 166
(EV).[2]

» Hand Protection: Handle with chemically resistant gloves. Inspect gloves prior to use and
use a proper glove removal technique to avoid skin contact. Dispose of contaminated gloves
after use in accordance with applicable laws and good laboratory practices.[2]

» Respiratory Protection: Use in a well-ventilated area. If vapors or mists are generated, use a
respirator.[2][3]

Quantitative Safety Data
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The following table summarizes key quantitative data for 1-Tetradecene, essential for risk
assessment and safe handling.

Property Value Citation(s)
Hazard Classification Aspiration Hazard, Category 1
Signal Word Danger [3]

H304: May be fatal if
Hazard Statements ) [3114]
swallowed and enters airways.

Flash Point 110 °C (230 °F) [4]
Auto-ignition Temperature 235 °C (455 °F) [4]
Density 0.77 g/cm?3 (at 20 °C) [4]

. ) 29 pg/m3 (based on an annual
Initial Threshold Screening S [2]
averaging time)

Step-by-Step Disposal Protocol

Disposal of 1-Tetradecene must be treated as hazardous waste and managed in compliance
with all federal, state, and local regulations.[3][5] Never discharge 1-Tetradecene or its waste
into sewers or the environment.[2][3][6]

1. Waste Segregation and Collection:

 |dentify Waste: Any surplus, non-recyclable, or contaminated 1-Tetradecene is considered
hazardous waste.[2][7] This includes materials used for spill cleanup.

o Use Appropriate Containers: Collect liquid 1-Tetradecene waste in a designated, chemically
compatible container.[8][9] The container must be in good condition, with a secure, leak-
proof lid.[5][8] It is recommended to use the original container if possible, or a new container
made of appropriate material.

e Avoid Mixing: Do not mix 1-Tetradecene waste with other waste streams, especially
incompatible chemicals.[8]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b072687?utm_src=pdf-body
https://www.cpchem.com/sites/default/files/2023-10/01957336.pdf
https://www.cpchem.com/sites/default/files/2023-10/01957336.pdf
https://bg.cpachem.com/msds?num=SB10790&dnl=sd_-_1-Tetradecene_CAS_1120-36-1_EC_214-306-9_%28SB10790%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB10790&dnl=sd_-_1-Tetradecene_CAS_1120-36-1_EC_214-306-9_%28SB10790%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB10790&dnl=sd_-_1-Tetradecene_CAS_1120-36-1_EC_214-306-9_%28SB10790%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB10790&dnl=sd_-_1-Tetradecene_CAS_1120-36-1_EC_214-306-9_%28SB10790%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/1-tetradecene.pdf
https://www.benchchem.com/product/b072687?utm_src=pdf-body
https://www.cpchem.com/sites/default/files/2023-10/01957336.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b072687?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-tetradecene.pdf
https://www.cpchem.com/sites/default/files/2023-10/01957336.pdf
https://www.moellerchemie.com/wp-content/uploads/2021/02/1-Tetradecene_SDB.pdf
https://www.benchchem.com/product/b072687?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-tetradecene.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b072687?utm_src=pdf-body
https://www.gla.ac.uk/media/Media_783262_smxx.docx
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.gla.ac.uk/media/Media_783262_smxx.docx
https://www.benchchem.com/product/b072687?utm_src=pdf-body
https://www.gla.ac.uk/media/Media_783262_smxx.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

2. Container Labeling:

o Clear Identification: Clearly label the waste container with "Hazardous Waste" and the
chemical name "1-Tetradecene".[8][9]

e Hazard Symbols: Affix appropriate hazard pictograms (e.g., GHS08 health hazard symbol).
[4]

3. Storage in the Laboratory:

» Designated Area: Store the sealed waste container in a designated satellite accumulation
area that is at or near the point of generation.[9]

o Safe Storage Conditions: Keep the container tightly closed and upright in a cool, dry, and
well-ventilated place.[2][3] If flammable solvent waste is present, store it in a suitable
flammable storage cabinet.[8]

e Secondary Containment: Use secondary containment, such as a tray, to catch potential
leaks.[8]

4. Final Disposal:

o Licensed Disposal Vendor: Arrange for the collection and disposal of the waste through a
licensed hazardous waste disposal company or an approved waste disposal plant.[2][3][6]

e Regulatory Compliance: Ensure the entire process adheres to the Resource Conservation
and Recovery Act (RCRA) in the United States and other relevant local and national
regulations.[3][5]

Accidental Release and Spill Management

In the event of a spill, evacuate unnecessary personnel and ensure adequate ventilation.[2]

Experimental Protocol for Spill Cleanup:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b072687?utm_src=pdf-body
https://www.gla.ac.uk/media/Media_783262_smxx.docx
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://bg.cpachem.com/msds?num=SB10790&dnl=sd_-_1-Tetradecene_CAS_1120-36-1_EC_214-306-9_%28SB10790%29_%28EU%29.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.chemicalbook.com/msds/1-tetradecene.pdf
https://www.cpchem.com/sites/default/files/2023-10/01957336.pdf
https://www.gla.ac.uk/media/Media_783262_smxx.docx
https://www.gla.ac.uk/media/Media_783262_smxx.docx
https://www.chemicalbook.com/msds/1-tetradecene.pdf
https://www.cpchem.com/sites/default/files/2023-10/01957336.pdf
https://www.moellerchemie.com/wp-content/uploads/2021/02/1-Tetradecene_SDB.pdf
https://www.cpchem.com/sites/default/files/2023-10/01957336.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.chemicalbook.com/msds/1-tetradecene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Control and Contain: Prevent further leakage or spillage if it is safe to do so. Prevent the spill
from entering drains.[2][3]

e Absorb: Soak up the spilled 1-Tetradecene with an inert, non-combustible absorbent
material such as sand, silica gel, or a universal binder.[2][3]

o Collect: Carefully collect the absorbent material and place it into a suitable, closed, and
labeled container for disposal as hazardous waste.[2][3]

o Decontaminate: Clean the affected area thoroughly.

o Dispose: Dispose of the collected waste and any contaminated PPE following the hazardous
waste protocol outlined above.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-
Tetradecene waste.
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Caption: Logical workflow for 1-Tetradecene waste handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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